Cas no 1806803-26-8 (2-(Difluoromethyl)-3-methylpyridine-5-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-methylpyridine-5-carbonyl chloride
• CAS No: 1806803-26-8
• MF: C₈H₆ClF₂NO
• MW: 205.589148044586
• CID: 4846613
• Update Time: 2025-06-18

2-(Difluoromethyl)-3-methylpyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methylpyridine-5-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO/c1-4-2-5(7(9)13)3-12-6(4)8(10)11/h2-3,8H,1H3
• InChI Key： PQEZSQTYRNDZHF-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C(F)F)C(C)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 2.4
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-methylpyridine-5-carbonyl chloride

Introduction to 2-(Difluoromethyl)-3-methylpyridine-5-carbonyl chloride (CAS No. 1806803-26-8) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-3-methylpyridine-5-carbonyl chloride, identified by the CAS number 1806803-26-8, is a highly versatile and synthetically valuable intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives class, characterized by its unique structural features that include a difluoromethyl group at the 2-position and a methyl group at the 3-position, coupled with a reactive carbonyl chloride functionality at the 5-position. These structural attributes make it an indispensable building block for the synthesis of complex molecules, particularly in the development of novel bioactive compounds.

The presence of the difluoromethyl group is particularly noteworthy, as it imparts significant metabolic stability and lipophilicity to the resulting molecules. This property is increasingly sought after in drug design, where enhanced bioavailability and prolonged circulation times are critical factors. The methyl group, on the other hand, contributes to steric hindrance and can influence electronic properties, making it a valuable tool for fine-tuning molecular interactions with biological targets. The carbonyl chloride moiety is a highly reactive electrophile, facilitating nucleophilic additions and enabling further derivatization into amides, esters, or other functional groups essential for drug development.

In recent years, there has been growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Pyridines serve as core scaffolds in numerous pharmacophores, exhibiting properties such as receptor binding affinity, enzyme inhibition, and anti-inflammatory effects. The compound 2-(Difluoromethyl)-3-methylpyridine-5-carbonyl chloride (CAS No. 1806803-26-8) leverages these advantages by providing a pre-functionalized platform that allows rapid access to structurally diverse derivatives. This has been particularly evident in the design of kinase inhibitors, where pyridine derivatives have shown promise in targeting cancers and inflammatory diseases.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in improving drug efficacy. The introduction of fluorine atoms into molecular structures can modulate pharmacokinetic properties, enhance binding affinity, and increase resistance to metabolic degradation. The difluoromethyl group in 2-(Difluoromethyl)-3-methylpyridine-5-carbonyl chloride (CAS No. 1806803-26-8) exemplifies this trend, as it has been widely employed in the synthesis of next-generation therapeutics. For instance, fluorinated pyridines have been incorporated into small-molecule inhibitors targeting Bruton's tyrosine kinase (BTK), a key enzyme in B-cell signaling pathways relevant to autoimmune disorders.

The synthetic utility of this compound is further underscored by its ability to serve as a precursor for constructing heterocyclic frameworks. Heterocycles are ubiquitous in natural products and pharmaceuticals, often serving as critical components of biologically active molecules. By utilizing 2-(Difluoromethyl)-3-methylpyridine-5-carbonyl chloride (CAS No. 1806803-26-8), chemists can efficiently generate substituted pyridines that mimic complex natural scaffolds or explore novel structural motifs with potential therapeutic applications.

In addition to its pharmaceutical relevance, this compound has found applications in agrochemical research. The unique combination of functional groups makes it a valuable intermediate for synthesizing pesticides and herbicides with improved selectivity and environmental compatibility. The ability to introduce diverse substituents via the reactive carbonyl chloride handle allows for tailored modifications that can enhance activity against target pests while minimizing off-target effects.

The demand for high-quality intermediates like 2-(Difluoromethyl)-3-methylpyridine-5-carbonyl chloride (CAS No. 1806803-26-8) has spurred innovation in synthetic methodologies. Recent studies have focused on developing more efficient and sustainable routes to these compounds, often employing transition-metal catalysis or flow chemistry techniques to improve yields and reduce waste. Such advancements not only enhance accessibility but also align with global efforts toward green chemistry principles.

From a research perspective, the compound continues to be explored in academic and industrial settings for its potential applications in material science and specialty chemicals. Its reactivity allows for the creation of novel polymers or functional materials with unique properties, such as enhanced thermal stability or optical activity. This interdisciplinary relevance underscores its importance beyond traditional pharmaceuticals.

Future directions in the study of 2-(Difluoromethyl)-3-methylpyridine-5-carbonyl chloride (CAS No. 1806803-26-8) may involve investigating its role in combinatorial chemistry libraries or high-throughput screening campaigns aimed at discovering new bioactive entities. The ease with which it can be modified into diverse derivatives makes it an ideal candidate for generating large chemical space for virtual screening or experimental testing.

In conclusion,2-(Difluoromethyl)-3-methylpyridine-5-carbonyl chloride (CAS No. 1806803-26-8) represents a cornerstone intermediate in modern chemical biology, bridging synthetic chemistry with drug discovery and material science applications. Its structural versatility, coupled with its reactivity profile, ensures its continued relevance in advancing scientific research across multiple disciplines.